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Cat. No.: B588901 Get Quote

Affiliation: Google Labs

Abstract:

This document provides essential safety and logistical information for the proper disposal of

Tristearin-d105, a deuterated triglyceride used in research. While Tristearin, its non-deuterated

counterpart, is generally not classified as hazardous, the toxicological properties of Tristearin-
d105 have not been fully investigated. Therefore, a cautious approach, treating it as a special

chemical waste, is recommended. This guide outlines a step-by-step procedure for its safe

handling and disposal in a laboratory setting, emphasizing compliance with institutional and

regulatory standards.

Introduction
Tristearin-d105 is a stable isotope-labeled compound valuable in various research

applications, including metabolic studies and as an internal standard.[1][2] Proper management

of its waste is crucial to ensure laboratory safety and environmental protection. This document

provides a procedural guide for researchers, scientists, and drug development professionals on

the proper disposal of Tristearin-d105.

Hazard Assessment and Waste Characterization
The first critical step in proper chemical disposal is to determine if the waste is hazardous.
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Review Safety Data Sheet (SDS): While a specific SDS for Tristearin-d105 may not be

readily available, the SDS for Tristearin indicates that it is not classified as a hazardous

substance.[3]

Assume Hazard in Absence of Data: Due to the lack of specific toxicological data for

Tristearin-d105, it is prudent to handle it as a chemical waste with unknown hazards. This

approach ensures the highest level of safety.

Consider Contaminants: The waste may be mixed with solvents or other reagents used in

the experiment. This mixture must be characterized based on all its components.

Quantitative Data Summary
No specific quantitative data regarding the disposal of Tristearin-d105 is available in the

reviewed literature. Disposal procedures are dictated by the qualitative assessment of its

potential hazards and regulatory requirements for chemical waste.

Disposal Protocol
The following step-by-step protocol should be followed for the disposal of Tristearin-d105 and

materials contaminated with it.

4.1 Personal Protective Equipment (PPE)

Before handling Tristearin-d105 waste, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

4.2 Waste Segregation and Collection

Solid Waste:

Collect pure Tristearin-d105, contaminated labware (e.g., weigh boats, pipette tips), and

contaminated PPE in a dedicated, chemically compatible container.
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The container should be a screw-top, wide-mouth plastic or glass jar, clearly labeled for

solid chemical waste.

Liquid Waste:

If Tristearin-d105 is in a solution, collect it in a dedicated, leak-proof, and chemically

compatible container (e.g., a high-density polyethylene (HDPE) carboy).

Do not mix with other incompatible waste streams.

4.3 Labeling of Waste Containers

Proper labeling is critical for safe disposal. The label must include:

The words "Hazardous Waste" or "Chemical Waste"

Full chemical name: "Tristearin-d105"

If in a solution, list all components and their approximate percentages (e.g., "Tristearin-d105
(~5%), Methylene Chloride (95%)").

The primary hazard(s) associated with the waste mixture (e.g., "Caution: Chemical with

Unknown Hazards").

Your name, laboratory/department, and contact information.

The date when the first drop of waste was added to the container (accumulation start date).

4.4 Storage of Chemical Waste

Store the labeled waste container in a designated satellite accumulation area (SAA) within

your laboratory.

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the container is kept closed at all times except when adding waste.

Store in secondary containment (e.g., a plastic tub) to prevent spills.
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4.5 Arranging for Disposal

Contact your Institution's Environmental Health and Safety (EHS) Office: This is the most

critical step. Your EHS office will provide specific guidance on the disposal procedures at

your institution and will arrange for the pickup of the chemical waste.[4][5]

Provide Necessary Information: Be prepared to provide the EHS office with all the

information from your waste label.

Follow EHS Instructions: Adhere strictly to the procedures and schedule provided by your

EHS office for waste pickup.

Logical Workflow for Tristearin-d105 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tristearin-d105.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.ehs.washington.edu/system/files/resources/how-to-label-chemical-waste-containers.pdf
https://ehs.osu.edu/service-requests
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Generation of
Tristearin-d105 Waste

1. Hazard Assessment:
Is Tristearin-d105 waste

fully characterized as non-hazardous?

2. Treat as Chemical Waste
with Unknown Hazards

No / Unsure

Follow institutional guidelines
for non-hazardous waste

Yes

3. Consult Institutional
Environmental Health & Safety (EHS)

4. Segregate Waste:
Solid vs. Liquid

5. Label Waste Container
(Contents, Hazards, PI Info, Date)

6. Store in Designated
Satellite Accumulation Area (SAA)

7. Request Waste Pickup
from EHS

End: Proper Disposal
by Licensed Contractor

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b588901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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